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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142

Disclaimer: Dimefox is a highly toxic organophosphate compound and is considered an
extremely hazardous substance.[1] Its synthesis, handling, and use should only be undertaken
by trained professionals in a controlled laboratory setting with appropriate safety measures in
place. This document is intended for informational and research purposes only. All local, state,
and federal regulations regarding the synthesis and handling of such compounds must be
strictly followed.

Introduction

Dimefox (N,N,N',N'-Tetramethylphosphorodiamidic fluoride) is an organophosphate compound
first developed in 1940.[1] Historically used as a systemic insecticide and acaricide, its use has
been discontinued in most countries due to its high toxicity.[1][2] In a research context,
Dimefox serves as a potent and irreversible acetylcholinesterase (AChE) inhibitor.[2][3] This
property makes it a valuable tool for studying the cholinergic nervous system, the mechanisms
of organophosphate toxicity, and for the development of potential antidotes.[3] This document
outlines a laboratory-scale synthesis protocol for Dimefox, its characterization, and critical
safety considerations.

Principle of Synthesis

The synthesis of Dimefox is typically achieved through a two-step process. The first step
involves the reaction of phosphorus oxychloride with dimethylamine to form
bis(dimethylamino)phosphoryl chloride. The subsequent step is a fluorination reaction, where
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the chloride is displaced by a fluoride ion using a suitable fluorinating agent like potassium
fluoride to yield the final product, Dimefox.[2]

Experimental Protocol
This protocol is adapted from established principles of organophosphorus chemistry.[2][4]
Step 1: Synthesis of Bis(dimethylamino)phosphoryl Chloride

Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping
funnel, and a condenser with a gas outlet connected to a scrubber (e.g., containing a sodium
hydroxide solution to neutralize HCI gas).

In a fume hood, charge the flask with phosphorus oxychloride (POCIs) dissolved in an inert
solvent like toluene.

Cool the flask in an ice bath to 0-5 °C.

Slowly add a solution of dimethylamine in the same solvent via the dropping funnel while
maintaining the temperature below 10 °C. The reaction is exothermic and produces
hydrogen chloride gas.

After the addition is complete, allow the mixture to warm to room temperature and stir for an
additional 2-3 hours.

Filter the reaction mixture to remove the dimethylamine hydrochloride salt precipitate.

The filtrate, containing the crude bis(dimethylamino)phosphoryl chloride, can be used directly
in the next step or purified by vacuum distillation.

Step 2: Synthesis of Dimefox (N,N,N',N'-Tetramethylphosphorodiamidic fluoride)

» To the solution of bis(dimethylamino)phosphoryl chloride, add an aqueous solution of
potassium fluoride (KF).[4]

e Heat the biphasic mixture to 40-50 °C with vigorous stirring. The reaction can be monitored
by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).[4]
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e The reaction is typically complete within 1-2 hours.[4]

o After cooling to room temperature, separate the organic layer.

e Wash the organic layer with water to remove any remaining salts.

» Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

» Remove the solvent under reduced pressure to yield crude Dimefox.

e The final product can be purified by vacuum distillation to obtain a colorless liquid.[2] A

patent for a similar process reports a yield of 93.3% with a purity of 95.4% as determined by

gas chromatography.[4]

Data Presentation

Table 1. Physicochemical Properties of Dimefox

Property

IUPAC Name

Value

N'-
[dimethylamino(fluoro)pho
sphoryl]-N,N-
dimethylamine

Reference

[1]

Molecular Formula CaH12FN20P [2][5]
Molar Mass 154.12 g/mol [5]
Appearance Colorless liquid [1]
Odor Fishy [1]
Density 1.11 g/mL [1]

| Solubility in Water| 14.8 g/L [[1] |

Table 2: Example Synthesis Data

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://patents.google.com/patent/DE2207798C3/en
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/236.htm
https://patents.google.com/patent/DE2207798C3/en
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimefox
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/236.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dimefox
https://pubchem.ncbi.nlm.nih.gov/compound/Dimefox
https://en.wikipedia.org/wiki/Dimefox
https://en.wikipedia.org/wiki/Dimefox
https://en.wikipedia.org/wiki/Dimefox
https://en.wikipedia.org/wiki/Dimefox
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value

Starting Material Bis(dimethylamino)phosphoryl chloride
Fluorinating Agent Potassium Fluoride

Reaction Temperature 50 °C

Reported Yield 93.3%

Reported Purity (GC) 95.4%

Data derived from a related industrial process patent.[4]
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Caption: Workflow for the two-step synthesis of Dimefox from phosphorus oxychloride.
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Caption: Mechanism of Dimefox as an irreversible acetylcholinesterase (AChE) inhibitor.

Safety and Handling

EXTREME DANGER: Dimefox is a highly toxic cholinesterase inhibitor that can be absorbed
through inhalation, ingestion, and dermal contact.[1][6][7] Exposure can be fatal, and
symptoms may be delayed for up to 12 hours.[7][8]

o Personal Protective Equipment (PPE): All work must be conducted in a certified chemical
fume hood.[9] Personnel must wear appropriate PPE, including a lab coat, chemical splash
goggles, a face shield, and neoprene or nitrile gloves.[9] Standard latex gloves are not
sufficient.
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» Engineering Controls: A continuously operating fume hood is mandatory. All equipment
should be decontaminated after use.

o Exposure Symptoms: Signs of exposure include sweating, pinpoint pupils, blurred vision,
muscle spasms, dizziness, nausea, vomiting, and respiratory distress.[7][10]

o Emergency Procedures: In case of any exposure, immediately seek medical attention.
Remove contaminated clothing and wash the affected skin area with soap and water.[9][11]
Antidotes such as atropine and pralidoxime may be administered by medical professionals.
[10][11] Ensure an emergency plan and access to antidotes are in place before beginning
any work.[8]

o Waste Disposal: All waste, including reaction byproducts, contaminated solvents, and
disposable PPE, must be treated as hazardous waste and disposed of according to
institutional and governmental regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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